5-Chloro-4-trifluoromethyl-pyridin-2-OL

• IUPAC Name: 5-chloro-4-(trifluoromethyl)-1H-pyridin-2-one
• InChI: InChI=1S/C6H3ClF3NO/c7-4-2-11-5(12)1-3(4)6(8,9)10/h1-2H,(H,11,12)
• InChI Key: XLOATDJHBDFKQP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CNC1=O)Cl)C(F)(F)F
• Molecular Formula: C6H3ClF3NO
• Molecular Weight: 197.54 g/mol
• CAS No.: 109919-31-5

Description

5-Chloro-4-trifluoromethyl-pyridin-2-OL is a derivative of trifluoromethylpyridine (TFMP), which is an important ingredient for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine in its structure are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of this compound and its derivatives generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in their structure. This unique structure is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Synthesis and Application Research

5-Chloro-4-trifluoromethyl-pyridin-2-OL serves as a crucial intermediate in the synthesis of a wide range of compounds. For example, it is used in the preparation of herbicides, showcasing its significance in the agrochemical industry. The compound's utility is underpinned by its involvement in the synthesis processes of pharmaceuticals and biochemicals, highlighting its versatility and importance across multiple sectors (Li Zheng-xiong, 2004).

Spectroscopic and Structural Characterization

Another application involves the spectroscopic and structural characterization of novel interaction products, such as the formation of complexes with molecular iodine. This research provides insights into the compound's chemical behavior and potential as an antithyroid drug (M. S. Chernov'yants et al., 2011). These characterizations are essential for understanding the chemical and physical properties of the compound, paving the way for its application in drug development.

Functionalization Techniques

The compound's chemical structure allows for various functionalization techniques, demonstrating its flexibility as a synthetic building block. Studies have explored the logistic flexibility in preparing isomeric halopyridinecarboxylic acids from this precursor, showcasing its utility in synthesizing complex organic molecules (F. Cottet & M. Schlosser, 2004). This aspect is critical in the development of new pharmaceuticals and materials.

Transformation into Pyrazolo[4,3-c]pyridines

Research into the transformation of 5-alkyl-4-amino-2-(trifluoromethyl)pyridines into trifluoromethylated 1H-pyrazolo[4,3-c]pyridines demonstrates another dimension of its application. This transformation process signifies the compound's role in creating more complex heterocyclic structures, which are often found in pharmacologically active molecules (V. Tyvorskii et al., 2001).

Antimicrobial and DNA Interaction Studies

Furthermore, studies on the spectroscopic, optical, DNA, antimicrobial, and density functional theory of related compounds illustrate their potential in medical research. These studies explore the compounds' interactions with DNA and their antimicrobial activities, indicating their possible applications in developing new therapeutic agents (H. Vural & M. Kara, 2017).

Mechanism of Action

Target of Action

Similar compounds such as trifluoromethylpyridines have been used in the pharmaceutical and agrochemical industries . They are thought to interact with various targets, depending on the specific derivative and its application.

Mode of Action

It’s known that the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety contribute to the biological activities of trifluoromethylpyridine derivatives .

Biochemical Pathways

It’s known that trifluoromethylpyridine derivatives can affect various biochemical pathways, depending on their specific structure and application .

Pharmacokinetics

The physicochemical properties of the compound, such as its solubility and stability, can influence its bioavailability .

Result of Action

Similar compounds have been shown to have various effects, depending on their specific structure and application .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 5-Chloro-4-trifluoromethyl-pyridin-2-OL. For instance, the compound’s stability can be affected by temperature . Furthermore, the compound’s efficacy can be influenced by its physicochemical properties, which can be affected by environmental conditions .